Cas no 2353362-87-3 (Tert-butyl 3-(4-fluorophenyl)pyrrolidine-3-carboxylate)

• Product Name: Tert-butyl 3-(4-fluorophenyl)pyrrolidine-3-carboxylate
• CAS No: 2353362-87-3
• MF: C₁₅H₂₀FNO₂
• MW: 265.323207855225
• CID: 5638197
• PubChem ID: 165898246
• Update Time: 2025-10-28

Tert-butyl 3-(4-fluorophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2353362-87-3
• EN300-27783244
• tert-butyl 3-(4-fluorophenyl)pyrrolidine-3-carboxylate
• Tert-butyl 3-(4-fluorophenyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C15H20FNO2/c1-14(2,3)19-13(18)15(8-9-17-10-15)11-4-6-12(16)7-5-11/h4-7,17H,8-10H2,1-3H3
• InChI Key： KGZVMHYLXAIXJK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(=O)OC(C)(C)C)CNCC1

Computed Properties

• Exact Mass: 265.14780704g/mol
• Monoisotopic Mass: 265.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 3-(4-fluorophenyl)pyrrolidine-3-carboxylate

Research Brief on Tert-butyl 3-(4-fluorophenyl)pyrrolidine-3-carboxylate (CAS: 2353362-87-3) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 3-(4-fluorophenyl)pyrrolidine-3-carboxylate (CAS: 2353362-87-3) is a fluorinated pyrrolidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. The presence of the fluorophenyl moiety enhances its metabolic stability and binding affinity to various biological targets, making it a valuable scaffold for pharmaceutical development.

Recent studies have focused on the synthetic optimization of Tert-butyl 3-(4-fluorophenyl)pyrrolidine-3-carboxylate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel asymmetric synthesis route using chiral catalysts, achieving enantiomeric excess (ee) of over 95%. This advancement is critical for the production of stereospecific drug candidates, as the stereochemistry of pyrrolidine derivatives often significantly impacts their pharmacological activity.

In pharmacological research, this compound has shown promise as a precursor for dopamine receptor modulators. A team at Stanford University demonstrated its utility in creating D3-selective ligands with potential applications in Parkinson's disease treatment. The fluorophenyl group was found to enhance blood-brain barrier penetration, while the tert-butyl ester provided optimal pharmacokinetic properties for further derivatization.

Structural-activity relationship (SAR) studies have revealed that modifications at the 3-position of the pyrrolidine ring, where the carboxylate group is located, can dramatically alter target selectivity. Researchers at Pfizer have developed a series of analogs based on this scaffold showing nanomolar affinity for sigma-1 receptors, suggesting potential applications in neuropathic pain management.

From a safety perspective, recent toxicological assessments indicate that Tert-butyl 3-(4-fluorophenyl)pyrrolidine-3-carboxylate exhibits favorable ADME (absorption, distribution, metabolism, and excretion) profiles in preclinical models. The compound demonstrates good metabolic stability in human liver microsome assays, with the tert-butyl group providing protection against rapid esterase cleavage. However, researchers note that the fluorophenyl moiety may require careful consideration in terms of potential bioaccumulation.

In the field of radiopharmaceuticals, this scaffold has been investigated for positron emission tomography (PET) tracer development. The fluorine atom at the para position allows for straightforward 18F-labeling, creating opportunities for CNS imaging agents. A 2024 study published in Nuclear Medicine and Biology reported successful radiosynthesis of a derivative with high brain uptake in rodent models.

Looking forward, the versatility of Tert-butyl 3-(4-fluorophenyl)pyrrolidine-3-carboxylate continues to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and as a building block for covalent inhibitors. The compound's unique combination of structural features - the rigid pyrrolidine core, fluorinated aromatic ring, and protected carboxylate - provides multiple handles for medicinal chemistry optimization across various therapeutic areas.